Cas no 193978-23-3 (4,4,5,5-tetramethyl-2-(thiophen-2-yl)-1,3,2-dioxaborolane)

4,4,5,5-tetramethyl-2-(thiophen-2-yl)-1,3,2-dioxaborolane structure

193978-23-3 structure

Product Name:4,4,5,5-tetramethyl-2-(thiophen-2-yl)-1,3,2-dioxaborolane

CAS No:193978-23-3

Molecular Formula:C₁₀H₁₅BO₂S

Molecular Weight:210.1009

MDL:MFCD05663878

CID:66462

PubChem ID:10703628

4,4,5,5-tetramethyl-2-(thiophen-2-yl)-1,3,2-dioxaborolane Properties

Names and Identifiers

- 4,4,5,5-Tetramethyl-2-(2-thienyl)-1,3,2-dioxaborolane
- 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene
- Thiophene-2-boronic acid pinacol ester
- 2-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-4-trifluoromethyl-phenylamine
- 2-(Thiopheneboronic acid)pinacol Ester
- 2-Thiopheneboronic acid pinacol ester
- 4,4,5,5-tetramethyl-2-thiophen-2-yl-1,3,2-dioxaborolane
- 2-(thiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-di
- 2-thiophene boronic pinacol ester
- 4,4,5,5-Tetramethyl-2-(thien-2-yl)-1,3,2-dioxaborolane
- 4,4,5,5-Tetramethyl-2-(thiophen-2-yl)-1,3,2-dioxaborolane
- 2-(thiophene-2-yl)-4,4,5,5-tetraMethyl-[1,3,2]dioxaborolane
- Thiophene-2-boronic acid pinacol ester 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene
- THIOPHENE-2-BORONIC ACID, PINACOL ESTER
- 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-(2-thienyl)-
- PubChem18441
- AMTB522
- +Expand
- MDL： MFCD05663878
- InChIKey： FFZHICFAHSDFKZ-UHFFFAOYSA-N
- Inchi： 1S/C10H15BO2S/c1-9(2)10(3,4)13-11(12-9)8-6-5-7-14-8/h5-7H,1-4H3
- SMILES： S1C([H])=C([H])C([H])=C1B1OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O1

Computed Properties

Exact Mass: 210.088581g/mol
Surface Charge: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 1
Monoisotopic Mass: 210.088581g/mol
Monoisotopic Mass: 210.088581g/mol
Topological Polar Surface Area: 46.7Å²
Heavy Atom Count: 14
Complexity: 214
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 2.04730
PSA: 46.70000
Refractive Index: 1.501
Boiling Point: 286.5°C at 760 mmHg
Melting Point: 66.0 to 70.0 deg-C
Flash Point: 127.099℃
Color/Form: Not determined
Solubility: Not determined
Density: 1.075

4,4,5,5-tetramethyl-2-(thiophen-2-yl)-1,3,2-dioxaborolane Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003V98-1g	4,4,5,5-Tetramethyl-2-(2-thienyl)-1,3,2-dioxaborolane	193978-23-3	97%	1g	$8.00	2024-06-17
A2B Chem LLC	AB79676-1g	Thiophene-2-boronic acid, pinacol ester	193978-23-3	97%	1g	$8.00	2024-04-20
abcr	AB171862-1 g	2-Thiopheneboronic acid, pinacol ester; .	193978-23-3		1g	€69.10	2023-05-07
AK Scientific	AMTB522-1g	2-Thiopheneboronic acid pinacol ester	193978-23-3	98% (GC)	1g	$10	2024-07-19
Alichem	A449039491-100g	4,4,5,5-Tetramethyl-2-(2-thienyl)-1,3,2-dioxaborolane	193978-23-3	95%	100g	$223.45	2023-09-02
Ambeed	A261566-1g	4,4,5,5-Tetramethyl-2-(2-thienyl)-1,3,2-dioxaborolane	193978-23-3	97%	1g	$10.0	2024-07-21
Apollo Scientific	OR30611-5g	Thiophene-2-boronic acid, pinacol ester	193978-23-3	97%	5g	£40.00	2023-08-31
City Chemical	3193CC-5GM	2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)thiophene	193978-23-3		5gm	$445.76	2023-09-19
Enamine	EN300-262722-0.05g	4,4,5,5-tetramethyl-2-(thiophen-2-yl)-1,3,2-dioxaborolane	193978-23-3	95%	0.05g	$19.0	2024-06-18
Key Organics Ltd	AS-2556-0.5G	2-Thiopheneboronic acid pinacol ester	193978-23-3	>95%	0.5g	£12.00	2023-09-08

4,4,5,5-tetramethyl-2-(thiophen-2-yl)-1,3,2-dioxaborolane Synthesis

4,4,5,5-tetramethyl-2-(thiophen-2-yl)-1,3,2-dioxaborolane Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:193978-23-3)

MR./MRS.:A LA DING

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Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:193978-23-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:193978-23-3)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

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193978-23-3 (4,4,5,5-tetramethyl-2-(thiophen-2-yl)-1,3,2-dioxaborolane) Related Products

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Amadis Chemical Company Limited

(CAS:193978-23-3)4,4,5,5-tetramethyl-2-(thiophen-2-yl)-1,3,2-dioxaborolane

Purity:99%/99%

Quantity:100g/500g

Price($):166.0/481.0